Cas no 129700-35-2 (1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione)

• Product Name: 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione
• CAS No: 129700-35-2
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 1228424
• Update Time: 2025-05-20

1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-5-(4-methylphenyl)-2,4-pentanedione
• 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione
• 1-trifluoro-5-p-tolylpentane-2

• Inchi： 1S/C12H11F3O2/c1-8-2-4-9(5-3-8)6-10(16)7-11(17)12(13,14)15/h2-5H,6-7H2,1H3
• InChI Key： FOTCJBROBGJIIQ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)CC(=O)CC1=CC=C(C)C=C1

Additional information on 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione

Recent Advances in the Study of 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione (CAS: 129700-35-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione (CAS: 129700-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This β-diketone derivative, characterized by the presence of a trifluoromethyl group and a p-tolyl moiety, exhibits remarkable chemical reactivity and potential biological activities. Recent studies have explored its applications as a versatile building block in organic synthesis, a ligand in coordination chemistry, and a potential pharmacophore in drug discovery.

One of the most notable advancements in the study of 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione is its role in the synthesis of fluorinated heterocycles. Researchers have demonstrated that this compound can serve as a precursor for the preparation of trifluoromethyl-substituted pyrazoles and isoxazoles, which are important scaffolds in medicinal chemistry. The presence of the trifluoromethyl group enhances the metabolic stability and bioavailability of these heterocycles, making them attractive candidates for drug development. A 2023 study published in the Journal of Fluorine Chemistry highlighted the efficient one-pot synthesis of these heterocycles using 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione under mild reaction conditions.

In addition to its synthetic utility, 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione has been investigated for its potential biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects against certain enzymes, such as carbonic anhydrase and acetylcholinesterase, which are relevant targets for the treatment of neurodegenerative diseases and glaucoma. The mechanism of inhibition is believed to involve the chelation of metal ions in the active site of these enzymes by the β-diketone moiety. Further structure-activity relationship (SAR) studies are underway to optimize the inhibitory potency and selectivity of this compound and its derivatives.

Another promising application of 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione is in the field of materials science. Due to its ability to form stable complexes with various metal ions, this compound has been employed as a ligand for the preparation of luminescent metal-organic frameworks (MOFs) and catalysts. A recent study in ACS Applied Materials & Interfaces reported the synthesis of a novel europium(III) complex using 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione as a ligand, which exhibited strong red emission and potential applications in optoelectronic devices.

Despite these advancements, several challenges remain in the utilization of 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione. The scalability of its synthesis, the need for more comprehensive toxicological studies, and the exploration of its full pharmacological potential are areas that require further investigation. Collaborative efforts between chemists, biologists, and material scientists will be essential to unlock the full potential of this versatile compound. Future research directions may include the development of greener synthetic routes, the design of targeted drug delivery systems, and the exploration of its applications in bioimaging and diagnostics.

In conclusion, 1,1,1-Trifluoro-5-p-tolylpentane-2,4-dione (CAS: 129700-35-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with its synthetic versatility and potential biological activities, make it a valuable tool for drug discovery and materials science. Continued research efforts in this area are expected to yield novel insights and innovative applications for this compound in the coming years.